Cas no 137267-31-3 (Pentanoic acid, 2-(acetyloxy)-3-oxo-, methyl ester)

• Product Name: Pentanoic acid, 2-(acetyloxy)-3-oxo-, methyl ester
• CAS No: 137267-31-3
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 1243989
• PubChem ID: 15093936
• Update Time: 2025-04-20

Pentanoic acid, 2-(acetyloxy)-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(acetyloxy)-3-oxo-, methyl ester
• 137267-31-3
• DB-171846
• methyl 2-acetoxy-3-oxopentanoate

• Inchi： 1S/C8H12O5/c1-4-6(10)7(8(11)12-3)13-5(2)9/h7H,4H2,1-3H3
• InChI Key： XLXLHZACXNXYBZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OC)C(CC)=O

Computed Properties

• Exact Mass: 188.06846
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67